Cas no 2166734-68-3 (4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2166734-68-3
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5858448
• PubChem ID: 134162451
• Update Time: 2025-11-01

4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid
• F1911-3987
• 2166734-68-3
• AKOS040799704
• EN300-1454953

• Inchi： 1S/C12H14BrNO2/c1-14-6-9(10(7-14)12(15)16)8-4-2-3-5-11(8)13/h2-5,9-10H,6-7H2,1H3,(H,15,16)
• InChI Key： DFDAGGLVEMDNLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CN(C)CC1C(=O)O

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid

Professional Introduction to 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic Acid (CAS No. 2166734-68-3)

4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid, identified by its CAS number 2166734-68-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a 2-bromophenyl substituent and a carboxylic acid functional group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The 2-bromophenyl moiety in 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid is a key feature that enhances its utility in organic synthesis. Bromine atoms are known for their electrophilic nature, which facilitates various coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex molecular architectures, including those relevant to medicinal chemistry. The bromine substituent also makes this compound a suitable precursor for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties.

The carboxylic acid group at the 3-position of the pyrrolidine ring in 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid provides another avenue for chemical modification. Carboxylic acids are versatile functional groups that can participate in esterification, amidation, and other reactions, enabling the synthesis of a variety of pharmacologically relevant compounds. This feature makes the compound particularly useful in the development of novel drugs targeting different biological pathways.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as bioactive molecules. Several studies have highlighted the pharmacological significance of these compounds, demonstrating their efficacy in various therapeutic contexts. For instance, pyrrolidine-based scaffolds have been explored as inhibitors of enzymes involved in cancer progression, neurodegenerative diseases, and inflammatory disorders. The structural motif of 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid aligns well with these therapeutic targets, suggesting its potential as a lead compound or intermediate in drug discovery programs.

The synthesis of 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of pyrrolidine derivatives. The process typically begins with the preparation of a brominated phenyl halide, which is then coupled with a pyrrolidine precursor via nucleophilic substitution or other coupling strategies. The introduction of the carboxylic acid group is often achieved through oxidation or hydrolysis of a suitable precursor. These synthetic routes underscore the importance of 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid as a building block in pharmaceutical chemistry.

The biological activity of 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid has been investigated in several preclinical studies. These studies have revealed promising results regarding its interaction with biological targets such as kinases and G protein-coupled receptors (GPCRs). For example, derivatives of this compound have shown inhibitory activity against certain kinases that are overexpressed in cancer cells, making them attractive candidates for further development as anticancer agents. Additionally, the structural similarity to known bioactive molecules suggests that modifications to this scaffold could lead to new therapeutic entities with enhanced efficacy and reduced side effects.

The role of computational chemistry and molecular modeling has been instrumental in understanding the pharmacological properties of 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid. These techniques allow researchers to predict binding affinities, identify potential binding sites on biological targets, and optimize molecular structures for improved activity. By leveraging computational tools, scientists can accelerate the drug discovery process and design more effective derivatives tailored to specific therapeutic needs.

The future prospects for 4-(2-bromophenyl)-1-methylpyrrolidine-3-carboxylic acid are promising, given its versatile structural features and potential biological activities. Ongoing research aims to explore new synthetic methodologies and expand its applications in drug development. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.